Cas no 869775-61-1 (1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine)

• Product Name: 1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
• CAS No: 869775-61-1
• MF: C₁₉H₁₉ClN₂O₃S
• MW: 390.883762598038
• CID: 6530068
• PubChem ID: 16229738
• Update Time: 2025-05-24

1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• EN300-26588494
• 1-(4-chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine
• CHEMBL1516139
• 869775-61-1
• MLS002171461
• AKOS017070977
• Z29528557
• HMS3047O14
• SMR001251755
• 1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine

• Inchi： 1S/C19H19ClN2O3S/c20-18-8-6-17(7-9-18)19(23)21-11-13-22(14-12-21)26(24,25)15-10-16-4-2-1-3-5-16/h1-10,15H,11-14H2/b15-10+
• InChI Key： RJUXGUPULVKYID-XNTDXEJSSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1CCN(CC1)S(/C=C/C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 390.0804913g/mol
• Monoisotopic Mass: 390.0804913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine

Comprehensive Overview of 1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 869775-61-1)

The compound 1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine (CAS No. 869775-61-1) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, combining a piperazine core with 4-chlorobenzoyl and 2-phenylethenesulfonyl moieties, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in modulating protein-protein interactions and enzyme inhibition, particularly in the context of kinase-targeted therapies and inflammatory pathways.

In recent years, the demand for piperazine derivatives has surged due to their versatility in medicinal chemistry. 1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine stands out for its potential as a scaffold for novel therapeutics. Its sulfonyl and chlorobenzoyl groups contribute to enhanced binding affinity and selectivity, which are critical for designing highly specific inhibitors. This aligns with current trends in precision medicine, where researchers prioritize compounds with minimal off-target effects.

One of the most searched questions in the field is: "How do piperazine-based compounds improve drug bioavailability?" This compound’s piperazine ring offers improved solubility and metabolic stability, addressing a key challenge in oral drug formulation. Additionally, its sulfonyl linker may facilitate interactions with cysteine residues in target proteins, a feature leveraged in covalent inhibitor design—a hot topic in cancer research and immunology.

From a synthetic chemistry perspective, CAS No. 869775-61-1 exemplifies advancements in heterocyclic compound synthesis. Its preparation often involves multi-step organic reactions, including sulfonylation and amide coupling, which are frequently discussed in methodology optimization forums. The compound’s 4-chlorobenzoyl group is particularly noteworthy, as halogenated aromatics are known to enhance lipophilicity and blood-brain barrier penetration—properties vital for CNS-targeted drugs.

Environmental and green chemistry considerations are also relevant. Researchers are investigating sustainable synthesis routes for such derivatives to reduce waste and energy consumption. The 2-phenylethenesulfonyl segment, for instance, could be optimized via catalytic methods, aligning with the industry’s shift toward atom-efficient processes.

In summary, 1-(4-Chlorobenzoyl)-4-(2-phenylethenesulfonyl)piperazine represents a compelling case study in modern drug design. Its structural features cater to pressing needs in targeted therapy, while its synthesis reflects broader trends in sustainable chemistry. As the scientific community continues to explore its applications, this compound may emerge as a cornerstone for next-generation pharmaceuticals.